Cas no 2137623-75-5 ({[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine)

• Product Name: {[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine
• CAS No: 2137623-75-5
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6329907
• PubChem ID: 165954772
• Update Time: 2025-11-01

{[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• {[2-(1-ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine
• EN300-803327
• 2137623-75-5
• {[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine

• Inchi： 1S/C13H18FNO/c1-4-15-9-12-11(10(3)16-5-2)7-6-8-13(12)14/h6-8,15H,3-5,9H2,1-2H3
• InChI Key： WCLVODWORZZNJK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=C)OCC)=C1CNCC

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on {[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine

Professional Introduction to Compound with CAS No. 2137623-75-5 and Product Name {[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine

Compound with the CAS number 2137623-75-5 and the product name {[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and molecular biology.

The molecular structure of this compound features a complex arrangement of atoms, including an ethoxyethenyl group and a fluorophenyl ring, which contribute to its distinctive chemical behavior. The presence of the ethoxyethenyl moiety suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry. Meanwhile, the fluorophenyl ring introduces electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The compound in question has shown promise in preliminary studies as a potential modulator of various enzymatic and cellular processes. Its ability to interact with specific receptors and enzymes makes it a candidate for further investigation in drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that compounds with similar structural features can influence neurotransmitter activity, which is crucial for managing conditions such as depression, anxiety, and neurodegenerative diseases. The fluorine atom in the fluorophenyl ring enhances binding affinity, potentially leading to more effective therapeutic outcomes.

The synthesis of {[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine involves a series of carefully controlled chemical reactions that highlight the compound's synthetic complexity. Advanced techniques in organic synthesis have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. The process underscores the importance of precision in chemical manufacturing, especially when dealing with compounds intended for biomedical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological properties more accurately. These computational approaches are increasingly integral to modern drug discovery pipelines, offering a cost-effective and efficient means of evaluating potential candidates.

The compound's potential extends beyond neurological applications; it has also shown promise in anti-inflammatory and anticancer research. Studies suggest that it can interfere with signaling pathways involved in inflammation and cancer progression, making it a multitasking agent with broad therapeutic implications. Such versatility is highly valued in pharmaceutical development, where compounds that address multiple targets are often more effective.

In conclusion, Compound with CAS No. 2137623-75-5 and product name {[2-(1-Ethoxyethenyl)-6-fluorophenyl]methyl}(ethyl)amine represents a significant contribution to the field of chemical and biomedical research. Its unique structural features, coupled with promising preliminary findings, position it as a valuable candidate for further exploration in drug discovery and therapeutic applications. As research continues to uncover new possibilities, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.